molecular formula C12H5BrCl2F2N2O B2971902 N-(4-bromo-2,6-difluorophenyl)-4,6-dichloropyridine-2-carboxamide CAS No. 1797969-24-4

N-(4-bromo-2,6-difluorophenyl)-4,6-dichloropyridine-2-carboxamide

Cat. No. B2971902
CAS RN: 1797969-24-4
M. Wt: 381.99
InChI Key: XFNFSHVDILAPFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound seems to be a complex organic molecule that likely contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). It also contains several halogen atoms (bromine and fluorine) and is likely to be part of the larger family of halogenated aromatic compounds .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through processes like nucleophilic aromatic substitution or palladium-catalyzed coupling reactions.


Molecular Structure Analysis

The molecular structure of this compound likely involves a pyridine ring substituted with two chlorine atoms and a carboxamide group, as well as a phenyl ring substituted with bromine and fluorine atoms .


Chemical Reactions Analysis

The compound, due to the presence of reactive groups like the amide and halogens, could potentially undergo a variety of chemical reactions, including but not limited to, hydrolysis, substitution reactions, or reactions with nucleophiles or bases .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information .

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. It could also involve studying its reactivity and interactions with other compounds .

properties

IUPAC Name

N-(4-bromo-2,6-difluorophenyl)-4,6-dichloropyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H5BrCl2F2N2O/c13-5-1-7(16)11(8(17)2-5)19-12(20)9-3-6(14)4-10(15)18-9/h1-4H,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFNFSHVDILAPFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(N=C1C(=O)NC2=C(C=C(C=C2F)Br)F)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H5BrCl2F2N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.98 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.